N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C11H14N2O2/c14-8-11(15)13(10-1-2-10)7-9-3-5-12-6-4-9/h3-6,10,14H,1-2,7-8H2
• InChI Key: XQPKYKUBWYYIAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=NC=C2)C(=O)CO
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide is an organic compound with the molecular formula C11H14N2O2 This compound features a cyclopropyl group, a hydroxy group, and a pyridin-4-ylmethyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide typically involves the following steps:

Formation of the Acetamide Backbone: This can be achieved by reacting acetic anhydride with an appropriate amine, such as cyclopropylamine, under controlled conditions.

Introduction of the Pyridin-4-ylmethyl Group: This step involves the alkylation of the acetamide intermediate with pyridin-4-ylmethyl chloride in the presence of a base like potassium carbonate.

Industrial Production Methods: In an industrial setting, the production of N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide would involve large-scale batch or continuous flow processes. These processes would be optimized for yield, purity, and cost-effectiveness, often employing catalysts and automated systems to ensure consistent quality.

Types of Reactions:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The compound can undergo reduction reactions, particularly at the carbonyl group, using reducing agents such as lithium aluminum hydride.

Substitution: The pyridin-4-ylmethyl group can participate in nucleophilic substitution reactions, where the pyridine ring can be functionalized with various substituents.

Common Reagents and Conditions:

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Pyridin-4-ylmethyl chloride in the presence of a base like potassium carbonate.

Major Products Formed:

Oxidation: Formation of N-cyclopropyl-2-oxo-N-(pyridin-4-ylmethyl)acetamide.

Reduction: Formation of N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)ethanamine.

Substitution: Various substituted pyridin-4-ylmethyl derivatives.

Scientific Research Applications

N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific enzymes or receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials with specific chemical properties.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s hydroxy group can form hydrogen bonds with active sites, while the pyridin-4-ylmethyl group can engage in π-π interactions with aromatic residues. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

N-cyclopropyl-2-oxo-N-(pyridin-4-ylmethyl)acetamide: Similar structure but with a carbonyl group instead of a hydroxy group.

N-cyclopropyl-2-hydroxy-N-(pyridin-3-ylmethyl)acetamide: Similar structure but with the pyridinyl group at the 3-position.

N-cyclopropyl-2-hydroxy-N-(pyridin-2-ylmethyl)acetamide: Similar structure but with the pyridinyl group at the 2-position.

Uniqueness: N-cyclopropyl-2-hydroxy-N-(pyridin-4-ylmethyl)acetamide is unique due to the specific positioning of the hydroxy and pyridin-4-ylmethyl groups, which confer distinct chemical and biological properties. This unique arrangement allows for specific interactions with molecular targets, making it a valuable compound for research and potential therapeutic applications.